Cas no 1258651-19-2 (5-Aminoisoquinoline-1-carboxamide)

• Product Name: 5-Aminoisoquinoline-1-carboxamide
• CAS No: 1258651-19-2
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• MDL: MFCD17977206
• CID: 5158266
• Update Time: 2025-11-05

5-Aminoisoquinoline-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-aminoisoquinoline-1-carboxamide
• 5-Aminoisoquinoline-1-carboxamide

• MDL： MFCD17977206
• Inchi： 1S/C10H9N3O/c11-8-3-1-2-7-6(8)4-5-13-9(7)10(12)14/h1-5H,11H2,(H2,12,14)
• InChI Key： XCQGNCOUTBAXIY-UHFFFAOYSA-N
• SMILES： O=C(C1C2C=CC=C(C=2C=CN=1)N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 0.6
• Topological Polar Surface Area: 82

Additional information on 5-Aminoisoquinoline-1-carboxamide

5-Aminoisoquinoline-1-carboxamide (CAS No. 1258651-19-2): A Comprehensive Overview of Properties, Applications, and Market Trends

5-Aminoisoquinoline-1-carboxamide (CAS No. 1258651-19-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical research and organic synthesis. This isoquinoline derivative features a unique molecular structure combining an amino group at the 5-position and a carboxamide moiety at the 1-position, making it a valuable building block for various applications.

The compound's molecular formula is C₁₀H₉N₃O, with a molecular weight of 187.20 g/mol. Its isoquinoline core structure contributes to interesting electronic properties, while the 5-amino substitution and 1-carboxamide functional group provide multiple sites for further chemical modifications. These structural features make 5-aminoisoquinoline-1-carboxamide particularly useful in medicinal chemistry and drug discovery programs.

Recent scientific literature highlights the growing importance of 5-aminoisoquinoline derivatives in developing novel therapeutic agents. Researchers are particularly interested in their potential as kinase inhibitors, with several studies exploring their activity against various disease targets. The compound's carboxamide modification at the 1-position enhances its binding affinity to biological targets while improving solubility characteristics compared to simpler isoquinoline analogs.

In pharmaceutical applications, 5-aminoisoquinoline-1-carboxamide serves as a key intermediate in synthesizing more complex molecules. Its structural versatility allows for the creation of diverse compound libraries through various synthetic transformations. The presence of both amino and carboxamide groups enables multiple points of derivatization, making it valuable for structure-activity relationship (SAR) studies in drug discovery projects.

The synthesis of 5-aminoisoquinoline-1-carboxamide typically involves multi-step organic transformations starting from commercially available isoquinoline precursors. Modern synthetic approaches often employ palladium-catalyzed cross-coupling reactions or selective functional group manipulations to introduce the desired substituents. Recent advances in flow chemistry have also been applied to improve the efficiency and scalability of isoquinoline derivative synthesis.

From a commercial perspective, the demand for 5-aminoisoquinoline-1-carboxamide has been steadily increasing, particularly from contract research organizations and pharmaceutical companies engaged in early-stage drug discovery. Market analysis indicates growing interest in specialty heterocyclic compounds as the pharmaceutical industry continues to explore novel chemical space for therapeutic development.

Quality control of 5-aminoisoquinoline-1-carboxamide typically involves HPLC analysis, mass spectrometry, and NMR spectroscopy to ensure purity and confirm structural identity. The compound is generally supplied as an off-white to light yellow crystalline powder with purity specifications typically exceeding 95%. Proper storage conditions (typically 2-8°C in a dry environment) are recommended to maintain stability over extended periods.

Recent patent literature reveals several applications of 5-aminoisoquinoline-1-carboxamide derivatives in medicinal chemistry. These include potential uses in oncology, inflammatory diseases, and central nervous system disorders. The compound's scaffold has been incorporated into various drug candidates currently undergoing preclinical evaluation, highlighting its importance in modern drug discovery pipelines.

From a regulatory standpoint, 5-aminoisoquinoline-1-carboxamide is not currently classified as a controlled substance in major pharmaceutical markets. However, researchers working with this compound should always consult local regulations and implement appropriate safety measures when handling any chemical substance in laboratory settings.

The future outlook for 5-aminoisoquinoline-1-carboxamide appears promising, with increasing research interest in its potential applications. As drug discovery efforts continue to explore novel heterocyclic scaffolds, the demand for specialized isoquinoline derivatives like this compound is expected to grow. Ongoing research may uncover additional applications beyond current pharmaceutical uses, potentially in materials science or agrochemical development.

For researchers seeking alternatives or related compounds, several structural analogs of 5-aminoisoquinoline-1-carboxamide are commercially available. These include various substituted isoquinolines and quinoline derivatives that may offer different pharmacological profiles or synthetic utility. Comparative studies of these related structures can provide valuable insights for specific research applications.

In summary, 5-aminoisoquinoline-1-carboxamide (CAS No. 1258651-19-2) represents an important building block in modern organic and medicinal chemistry. Its unique structural features, combined with growing research interest in isoquinoline-based compounds, ensure its continued relevance in scientific research and pharmaceutical development. As synthetic methodologies advance and biological screening technologies improve, the applications of this versatile compound are likely to expand further in the coming years.